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Compound of Interest

Compound Name: Cyclobenzaprine N-oxide

Cat. No.: B195617

Cyclobenzaprine N-oxide: A Technical Overview
CAS Number: 6682-26-4

This in-depth technical guide provides a comprehensive overview of Cyclobenzaprine N-
oxide, a primary metabolite of the muscle relaxant cyclobenzaprine. This document is intended
for researchers, scientists, and professionals in drug development, offering detailed information
on its properties, synthesis, and analytical characterization.

Core Chemical and Physical Properties

Cyclobenzaprine N-oxide is a tertiary amine N-oxide metabolite of cyclobenzaprine.[1] It is
also considered a potential impurity in commercial preparations of its parent drug.[2] While
extensive quantitative data for the N-oxide is not readily available in public literature, the known
properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b195617?utm_src=pdf-interest
https://www.benchchem.com/product/b195617?utm_src=pdf-body
https://www.benchchem.com/product/b195617?utm_src=pdf-body
https://www.benchchem.com/product/b195617?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB81176225.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclobenzaprine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 6682-26-4 [21[3]1[4][5][6]
Molecular Formula C20H21NO [21[31[5]
Molecular Weight 291.4 g/mol (or 291.39 g/mol) [21[31[5]
) A solid; White to Off-White
Physical Form _ [2][3]
Solid
B Soluble in Chloroform and
Solubility [2]
Methanol
UV max (Amax) 226 nm [2]

Synthesis and Experimental Protocols

The primary route of formation for Cyclobenzaprine N-oxide is through the metabolism of
cyclobenzaprine in the liver.[1] It can also be generated through the oxidation of the tertiary
amine group of cyclobenzaprine under forced degradation conditions.[6]

Metabolic Synthesis

Cyclobenzaprine N-oxide is produced in the liver by the action of cytochrome P450 enzymes.
[5] Specifically, it has been identified as a metabolite after the incubation of cyclobenzaprine
with rat liver microsomes.[2] Furthermore, liver cytosol contains reductase activity capable of
reducing Cyclobenzaprine N-oxide back to its parent amine, cyclobenzaprine.[1]

Experimental Workflow: Metabolic Production and
Identification

The following diagram illustrates a typical workflow for the production and identification of
Cyclobenzaprine N-oxide from its parent compound in a laboratory setting.
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In vitro metabolic production and identification of Cyclobenzaprine N-oxide.

Pharmacological Properties and Signaling Pathways
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The pharmacological activity of Cyclobenzaprine N-oxide is primarily understood in the
context of its relationship with cyclobenzaprine. The parent drug is a centrally acting muscle
relaxant that is structurally related to tricyclic antidepressants.[7] It is believed to act primarily
within the central nervous system at the brain stem to reduce tonic somatic motor activity.[8]

While a specific signaling pathway for Cyclobenzaprine N-oxide has not been elucidated, the
mechanism of action of cyclobenzaprine involves the descending serotonergic systems.[9] It is
suggested to be a 5-HT2 receptor antagonist.[9] As a metabolite that can be reduced back to
the parent compound, the overall pharmacological effect is likely influenced by this metabolic
interplay.

Metabolic Pathway of Cyclobenzaprine

The following diagram illustrates the metabolic conversion of cyclobenzaprine to
Cyclobenzaprine N-oxide and its potential back-conversion.

Oxidation
Cyclobenzaprine (Cytochrome P450) Cyclobenzaprine N-oxide
Reduction

(Liver Cytosol Reductase)

Click to download full resolution via product page

Metabolic relationship between Cyclobenzaprine and Cyclobenzaprine N-oxide.

Analytical Methods

The identification and quantification of Cyclobenzaprine N-oxide, particularly as a metabolite
or degradation product, are typically performed using liquid chromatography coupled with

tandem mass spectrometry (LC-MS/MS).[6] This technique provides the necessary selectivity
and sensitivity for its detection in complex biological matrices or pharmaceutical formulations.

Analytical Workflow: Identification in a Formulation

This diagram outlines the general steps for identifying Cyclobenzaprine N-oxide as an
impurity in a pharmaceutical product.
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Analytical workflow for the identification of Cyclobenzaprine N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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